2-[(3-bromobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-4-ethyl-6-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C14H12BrN3OS/c1-2-12-11(7-16)13(19)18-14(17-12)20-8-9-4-3-5-10(15)6-9/h3-6H,2,8H2,1H3,(H,17,18,19)
• InChI Key: FFDRWORPFUZCEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=O)NC(=N1)SCC2=CC(=CC=C2)Br)C#N
• Molecular Formula: C14H12BrN3OS
• Molecular Weight: 350.24 g/mol

Description

2-[(3-bromobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile is a chemical compound that belongs to the class of pyrimidine derivatives. It has gained significant attention in the scientific community due to its potential applications in drug development and medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-[(3-bromobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes that are involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-bromobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile exhibits significant biochemical and physiological effects, including inhibition of tumor cell growth, reduction of inflammation, and modulation of immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3-bromobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile is its potential as a lead compound for the development of new drugs. However, the compound has certain limitations, including its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-[(3-bromobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile. These include further studies on its mechanism of action, optimization of its pharmacokinetic properties, and development of new derivatives with enhanced efficacy and reduced toxicity. Additionally, the compound may have potential applications in the treatment of other diseases, such as autoimmune disorders and infectious diseases.
Conclusion:
2-[(3-bromobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile is a promising compound with potential applications in drug development and medicinal chemistry. Its antitumor and anti-inflammatory activities make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action, optimize its pharmacokinetic properties, and develop new derivatives with enhanced efficacy and reduced toxicity.

Scientific Research Applications

2-[(3-bromobenzyl)thio]-4-ethyl-6-oxo-1,6-dihydro-5-pyrimidinecarbonitrile has shown potential applications in various scientific research fields, including medicinal chemistry, drug development, and cancer research. It has been reported to exhibit antitumor and anti-inflammatory activities, making it a promising candidate for the development of new drugs.